Cas no 2228633-50-7 (2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene)

• Product Name: 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene
• CAS No: 2228633-50-7
• MF: C₁₀H₁₂BrClS
• MW: 279.624279975891
• CID: 5997794
• PubChem ID: 165789592
• Update Time: 2025-05-20

2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene
• EN300-1921704
• 2228633-50-7

• Inchi： 1S/C10H12BrClS/c1-7(2)13-10-5-3-4-9(12)8(10)6-11/h3-5,7H,6H2,1-2H3
• InChI Key： OQXOZFYXGKLAAX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1SC(C)C)Cl

Computed Properties

• Exact Mass: 277.95316g/mol
• Monoisotopic Mass: 277.95316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Additional information on 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene

Professional Introduction to 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene (CAS No: 2228633-50-7)

2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene, identified by its CAS number 2228633-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromomethyl and chloro substituents on a benzene ring with a propylsulfanyl group at the third position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of these functional groups imparts reactivity that is highly useful in the development of various chemical entities, particularly in medicinal chemistry.

The bromomethyl group is a well-known electrophile that participates in a variety of nucleophilic substitution reactions, making it a versatile tool for constructing more complex molecular architectures. In contrast, the chloro group can serve as a leaving group in nucleophilic aromatic substitution reactions, while the propan-2-ylsulfanyl moiety introduces both steric bulk and electronic effects that can influence the reactivity and selectivity of the molecule. These features collectively make 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene a compelling candidate for further exploration in drug discovery and material science applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The benzene ring in 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene provides a stable aromatic core that can be functionalized to create more complex scaffolds. For instance, researchers have utilized this compound as a precursor in the synthesis of substituted biphenyl derivatives, which have shown promise in various biological assays. The ability to introduce diverse functional groups into the benzene ring allows for the creation of molecules with tailored properties, making this compound an invaluable asset in medicinal chemistry.

The synthetic utility of 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene has been highlighted in several cutting-edge studies. One notable application involves its use in the preparation of novel sulfonamide derivatives. Sulfonamides are a class of compounds that have long been recognized for their pharmacological activity, including antimicrobial and anti-inflammatory properties. By leveraging the reactivity of the bromomethyl and chloro groups, researchers have been able to construct sulfonamide analogs with enhanced binding affinity and selectivity. These efforts have contributed to the development of new lead compounds for further optimization.

In addition to its role in drug discovery, 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene has found applications in materials science. The compound's ability to undergo cross-coupling reactions makes it an excellent candidate for constructing organic electronic materials. For example, researchers have employed this molecule in the synthesis of conjugated polymers that exhibit desirable optoelectronic properties. These polymers are being explored for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced technological applications.

The versatility of 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene is further underscored by its utility in catalytic processes. The bromomethyl group can participate in radical reactions, while the chloro group can be displaced by various nucleophiles under appropriate conditions. This dual functionality allows for the construction of complex molecules through sequential or orthogonal transformations. Such catalytic strategies are essential for streamlining synthetic routes and improving overall yields, which are critical factors in industrial-scale production.

The growing interest in green chemistry has also influenced the use of 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene. Researchers are increasingly seeking to develop synthetic methodologies that minimize waste and reduce environmental impact. The compound's reactivity profile has enabled the design of atom-economical reactions that align with these principles. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce new functional groups without generating significant byproducts. These advancements highlight the importance of sustainable practices in chemical synthesis.

In conclusion, 2-(bromomethyl)-1-chloro-3-(propan-2-ylsulfanyl)benzene (CAS No: 2228633-50-7) is a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel molecular architectures. As our understanding of chemical transformations continues to evolve, compounds like this will play an increasingly pivotal role in driving innovation and discovery.